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Introduction

Proteolysis-targeting chimeras (PROTACS) are a transformative therapeutic modality that
leverages the cell's endogenous ubiquitin-proteasome system (UPS) to selectively eliminate
target proteins. These heterobifunctional molecules consist of a ligand for a target protein of
interest (POI), a ligand for an E3 ubiquitin ligase, and a flexible linker connecting them. By
inducing proximity between the POI and the E3 ligase, the PROTAC facilitates the
ubiquitination of the POI, marking it for degradation by the 26S proteasome. This event-driven,
catalytic mechanism offers a powerful alternative to traditional occupancy-based inhibition.

Lcl-peg3-N3 is a versatile, ready-to-use chemical tool for the synthesis of PROTACSs that
recruit the Inhibitor of Apoptosis Protein (IAP) E3 ligase. It comprises the IAP ligand (a
derivative of LCL161), a three-unit polyethylene glycol (PEG3) linker to enhance solubility and
optimize spatial orientation, and a terminal azide (N3) group. The azide handle makes Lcl-
peg3-N3 ideal for modular PROTAC assembly via highly efficient and bio-orthogonal "click
chemistry" reactions. This application note details the use of Lcl-peg3-N3 in the synthesis and
evaluation of a PROTAC targeting the Estrogen Receptor a (ERa), a key transcription factor in
breast cancer.

Mechanism of Action
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A PROTAC created with Lcl-peg3-N3 functions by forming a ternary complex between the
target protein and the IAP E3 ligase. This induced proximity enables the E3 ligase to transfer
ubiquitin molecules to the target protein. The resulting polyubiquitinated protein is then
recognized and degraded by the proteasome. The PROTAC is subsequently released and can
act catalytically to induce the degradation of multiple target protein molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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